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Compound of Interest

Compound Name: FXlla-IN-4

Cat. No.: B12368492

For researchers, scientists, and drug development professionals working with FXlla-IN-4, a
potent and selective human Factor Xlla inhibitor, adherence to strict safety protocols is
paramount. This document provides immediate, essential information for the safe handling,

storage, and disposal of this compound, ensuring the well-being of laboratory personnel and
the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

When handling FXlla-IN-4, a comprehensive approach to personal protection is crucial. The
following PPE is recommended to minimize exposure and ensure safety.
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] Specifications & Best
PPE Category Recommended Equipment a—.
ractices

Standard laboratory safety

o glasses are insufficient.
] Safety goggles with side- i
Eye and Face Protection ) ) Goggles or a face shield are
shields or a full-face shield.[1] .
necessary to protect against

splashes.[1]

Inspect gloves for any tears or
) Chemical-resistant protective punctures before use. Change
Hand Protection ) ) )
gloves. gloves immediately if they

become contaminated.

Ensure the lab coat is fully

buttoned. Consider a

Skin and Body Protection Laboratory coat. ) )
chemically resistant apron for
larger quantities.
Use in a well-ventilated area or
) ) ] ) under a fume hood to avoid
Respiratory Protection Suitable respirator.[1]

inhalation of dust or aerosols.

[1]2]

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintain the stability and efficacy of FXlla-IN-4 and
to prevent accidental exposure.

Handling:

o Ventilation: Always handle FXlla-IN-4 in a well-ventilated area, preferably within a chemical
fume hood to minimize inhalation risk.[1][2]

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1][2]

» Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][2]
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Storage:
e Powder Form: Store the solid form of FXlla-IN-4 at -20°C for up to 3 years.

 In Solvent: For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1
month.[3]

Disposal Plan

All waste materials containing FXlla-IN-4 must be treated as hazardous chemical waste and
disposed of in accordance with institutional and local regulations.

o Waste Containers: Use designated, clearly labeled, and sealed containers for solid and liquid
waste.

o Contaminated Materials: Any materials that have come into contact with FXlla-IN-4, such as
pipette tips, tubes, and gloves, should be disposed of as hazardous waste.

« Spills: In the event of a spill, absorb the material with an inert absorbent and place it in a
sealed container for disposal. Ensure the area is thoroughly cleaned and decontaminated.[2]

Quantitative Data Summary

The following table summarizes the key quantitative information for FXlla-IN-4.

Property Value

Molecular Formula C11HoFN4O3
Molecular Weight 264.21 g/mol

ICso0 (FXIla) 0.032 uM

ICso0 (Thrombin) 0.30 uM

ICso (FXla) >50 pM

Solubility in DMSO 25 mg/mL (94.62 mM)
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Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of FXlla-IN-4. All procedures
should be conducted within a chemical fume hood while wearing the appropriate PPE.

o Equilibration: Allow the vial of solid FXlla-IN-4 to equilibrate to room temperature before
opening to prevent moisture condensation.

e Solvent Addition: Based on the desired stock concentration, calculate the required volume of
dimethyl sulfoxide (DMSO). For example, to prepare a 10 mM stock solution from 1 mg of
FXlla-IN-4, add 0.3785 mL of DMSO.

¢ Dissolution: Add the calculated volume of DMSO to the vial. To aid dissolution, the solution
can be sonicated, warmed, and heated to 60°C.[3]

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles and store at -80°C or -20°C as recommended.[3]

FXlla Signaling Pathway in Coagulation

The diagram below illustrates the role of Factor Xlla (FXIla) in the intrinsic pathway of the
coagulation cascade. Contact with negatively charged surfaces triggers the conversion of
Factor XII (FXII) to its active form, FXlla. FXlla then initiates a cascade of enzymatic reactions,
ultimately leading to the formation of a fibrin clot. FXlla-IN-4 acts as an inhibitor of FXlla,
thereby blocking this cascade.
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Caption: Role of FXlla in the intrinsic coagulation cascade and its inhibition by FXlla-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
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handling-fxiia-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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